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For Researchers, Scientists, and Drug Development Professionals

Introduction

SRT 1720 is a selective and potent small-molecule activator of Sirtuin 1 (SIRT1), a NAD+-
dependent deacetylase.[1][2][3] SIRT1 plays a crucial role in various cellular processes,
including metabolism, stress resistance, and aging.[4][5][6] As a SIRT1 activator, SRT 1720 is a
valuable tool for investigating the therapeutic potential of targeting SIRT1 in age-related
diseases such as metabolic disorders and inflammation.[4][6] These application notes provide
detailed protocols for the preparation and use of SRT 1720 monohydrochloride, with a
specific focus on its solubility and application in dimethyl sulfoxide (DMSO).

Data Presentation
Solubility of SRT 1720 Monohydrochloride in DMSO

The solubility of SRT 1720 monohydrochloride in DMSO can vary between suppliers and
batches. It is crucial to consult the manufacturer's product data sheet for the most accurate
information. The table below summarizes the reported solubility values. Sonication is often
recommended to aid dissolution.[7][8] It is also important to use fresh, anhydrous DMSO, as
the solvent is hygroscopic and absorbed moisture can significantly reduce the solubility of the
compound.[2]
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. Reported Solubility in Molar Concentration
Supplier/Source
DMSO (Approx.)
TargetMol 55 mg/mL 108.65 mM
Cayman Chemical 10 mg/mL 19.76 mM
MCE (MedChemExpress) 62.5 mg/mL 123.51 mM
Selleck Chemicals 100 mg/mL 197.62 mM
Sigma-Aldrich (InSolution) 25 mM (pre-dissolved) 25 mM

Note: The molecular weight of SRT 1720 monohydrochloride is approximately 506.0 g/mol .
Calculations are based on this approximate molecular weight and may vary slightly.

In Vitro Efficacy of SRT 1720

SRT 1720 is a highly selective activator of SIRT1. The following table summarizes its potency

against different sirtuin enzymes.

Target EC50 (Cell-free assay)
SIRT1 0.16 uM

SIRT2 37 uM

SIRT3 > 300 uM

Data sourced from multiple suppliers.[2][3][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
SRT 1720 in DMSO

This protocol describes the preparation of a 10 mM stock solution of SRT 1720
monohydrochloride in DMSO.

Materials:
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e SRT 1720 monohydrochloride (solid powder)

e Anhydrous, sterile-filtered DMSO (=99.9% purity)

 Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

o Calibrated micropipettes and sterile, nuclease-free pipette tips

» Analytical balance

e \ortex mixer

e Sonicator (optional)

Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of SRT 1720 monohydrochloride needed using the following formula: Mass (mg) = Desired
Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g) Mass (mg) =
0.010 mol/L x 0.001 L x 506.0 g/mol x 1000 mg/g = 5.06 mg

» Weigh the compound: Carefully weigh out 5.06 mg of SRT 1720 monohydrochloride
powder on an analytical balance and transfer it to a sterile microcentrifuge tube.

e Add DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the
microcentrifuge tube containing the SRT 1720 powder.

o Dissolve the compound: Tightly cap the tube and vortex for 30-60 seconds. Visually inspect
the solution to ensure complete dissolution. If particulates remain, sonicate the tube in a
water bath for 5-10 minutes.

» Aliquot and store: Once fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile, clearly labeled microcentrifuge tubes to avoid repeated freeze-thaw
cycles.

o Storage: Store the aliquots at -20°C or -80°C, protected from light. Under these conditions,
the stock solution should be stable for up to 6 months at -20°C and up to 1 year at -80°C.
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Protocol 2: In Vitro Treatment of Cells with SRT 1720

This protocol provides a general guideline for treating cultured cells with SRT 1720. The

optimal concentration and incubation time should be determined empirically for each cell line

and experimental setup.

Materials:

Cultured cells in appropriate growth medium
10 mM SRT 1720 stock solution in DMSO
Sterile cell culture plates
Phosphate-buffered saline (PBS)

Vehicle control (DMSO)

Procedure:

Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the
logarithmic growth phase at the time of treatment. Allow the cells to adhere and grow
overnight.

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the 10
mM SRT 1720 stock solution. Prepare serial dilutions of the stock solution in fresh cell
culture medium to achieve the desired final concentrations (e.g., 0.1 uM, 1 uM, 10 uM). Also,
prepare a vehicle control by diluting DMSO in culture medium to the same final concentration
as the highest concentration of SRT 1720 used.

Cell Treatment: Remove the old medium from the cells and wash once with sterile PBS. Add
the culture medium containing the different concentrations of SRT 1720 or the vehicle control
to the respective wells.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under
standard cell culture conditions (e.g., 37°C, 5% CO2).
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» Downstream Analysis: Following incubation, the cells can be harvested for various
downstream analyses, such as cell viability assays (e.g., MTT), protein expression analysis
(e.g., Western blotting), or gene expression analysis (e.g., RT-qPCR). For instance, to
assess the effect of SRT1720 on NF-kB signaling, one could measure the phosphorylation of
NF-kB pathway regulators.[4][6]
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Caption: SRT 1720 activates SIRT1, which deacetylates and modulates the activity of
downstream targets.

Experimental Workflow for In Vitro Studies

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4010117/
https://pubmed.ncbi.nlm.nih.gov/24582957/
https://www.benchchem.com/product/b1662792?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Prepare SRT 1720
Stock Solution in DMSO

Prepare Working Solutions Seed Cells in
(SRT 1720 & Vehicle) Multi-well Plates

:

Treat Cells

Incubate for
Desired Time

Downstream Analysis
(e.g., Viability, Western Blot, qPCR)

Click to download full resolution via product page

Caption: A typical workflow for investigating the effects of SRT 1720 on cultured cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: SRT 1720
Monohydrochloride in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662792#srt-1720-monohydrochloride-solubility-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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